Cas no 1805287-97-1 (4-Cyano-5-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine)

• Product Name: 4-Cyano-5-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine
• CAS No: 1805287-97-1
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4875902
• Update Time: 2025-06-23

4-Cyano-5-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C9H5F5N2O/c1-17-8-6(9(12,13)14)4(2-15)5(3-16-8)7(10)11/h3,7H,1H3
• InChI Key： AHZQMQQNIHIHLG-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C(F)F)C=1C#N)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.4
• Topological Polar Surface Area: 45.9

Additional information on 4-Cyano-5-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine

4-Cyano-5-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine: A Comprehensive Overview

4-Cyano-5-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1805287-97-1) is a highly versatile and potent compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising applications in various areas, including agrochemicals, medicinal chemistry, and materials science. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this intriguing molecule.

The molecular structure of 4-Cyano-5-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine is notable for its functional groups and substituents. The presence of a cyano group (-CN), difluoromethyl (-CF₂H), methoxy (-OCH₃), and trifluoromethyl (-CF₃) groups imparts distinct chemical and physical properties to the molecule. These functional groups contribute to the compound's stability, reactivity, and biological activity, making it a valuable candidate for various applications.

In terms of synthesis, 4-Cyano-5-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine can be prepared through several routes. One common method involves the reaction of 2-methoxy-3-trifluoromethylpyridine with difluoroiodomethane followed by a cyano group introduction. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches, such as the use of transition metal catalysts and microwave-assisted synthesis.

The biological activity of 4-Cyano-5-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine has been extensively studied in various contexts. One of its most notable applications is in the development of agrochemicals. The compound has shown strong herbicidal activity against a wide range of weed species, making it a promising candidate for weed control in agriculture. Its mode of action involves disrupting essential metabolic pathways in plants, leading to their demise without affecting non-target organisms.

In the realm of medicinal chemistry, 4-Cyano-5-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine has demonstrated potential as a lead compound for drug discovery. Its unique structure and functional groups make it an excellent scaffold for the design and synthesis of novel therapeutic agents. Recent studies have explored its use in treating various diseases, including cancer and neurological disorders. For instance, derivatives of this compound have shown selective cytotoxicity against cancer cells while sparing normal cells, suggesting its potential as an anticancer agent.

The physical properties of 4-Cyano-5-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine, such as its melting point, boiling point, and solubility, are also important considerations for its practical applications. These properties can be tailored through chemical modifications to optimize the compound's performance in specific environments. For example, altering the substituents on the pyridine ring can enhance its solubility in organic solvents or improve its stability under different conditions.

In materials science, 4-Cyano-5-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine has found applications in the development of functional materials with unique electronic and optical properties. Its electronic structure makes it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The presence of fluorinated groups enhances the electron-withdrawing ability of the molecule, which can improve device performance by facilitating charge transport and reducing recombination losses.

Safety considerations are crucial when handling 4-Cyano-5-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine. While it is not classified as a hazardous material or controlled substance, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, 4-Cyano-5-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1805287-97-1) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this molecule's properties and activities, it is likely that new applications will emerge, further solidifying its importance in various scientific fields.